N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine

• IUPAC Name: N'-ethyl-N'-[(4-fluorophenyl)methyl]-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C13H21FN2/c1-4-16(10-9-15(2)3)11-12-5-7-13(14)8-6-12/h5-8H,4,9-11H2,1-3H3
• InChI Key: BNDXCQQNCJAQFQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN(C)C)CC1=CC=C(C=C1)F
• Molecular Formula: C13H21FN2
• Molecular Weight: 224.32 g/mol

Description

N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine, also known as FEN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to possess potent antitumor activity against various cancer cell lines. In pharmacology, N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been demonstrated to have antidepressant and anxiolytic effects in animal models. In neuroscience, N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been investigated for its potential use as a tool in neuroimaging studies.

Mechanism of Action

The exact mechanism of action of N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine is not fully understood, but it is believed to act as a selective serotonin and norepinephrine reuptake inhibitor (SNRI). This means that it increases the levels of these neurotransmitters in the brain, which can lead to the antidepressant and anxiolytic effects observed in animal models.
Biochemical and Physiological Effects:
N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter levels, the regulation of gene expression, and the inhibition of tumor cell growth. In animal models, N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been demonstrated to increase levels of serotonin and norepinephrine in the brain, which can lead to improvements in mood and anxiety. Additionally, N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has several advantages for lab experiments, including its high potency and selectivity for serotonin and norepinephrine reuptake inhibition. However, N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine also has some limitations, including its potential toxicity and the need for careful handling due to its hazardous nature.

Future Directions

There are several potential future directions for research on N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine, including further investigation of its potential applications in cancer treatment, the development of more potent and selective analogs, and the elucidation of its exact mechanism of action. Additionally, N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine may have potential applications in the treatment of other neurological disorders, such as attention deficit hyperactivity disorder (ADHD) and post-traumatic stress disorder (PTSD).
Conclusion:
In conclusion, N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine may lead to the development of new treatments for various diseases and disorders.

Synthesis Methods

The synthesis of N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine involves the reaction of 4-fluorobenzyl chloride with N-ethyl-N,N-dimethyl ethylenediamine in the presence of a base such as potassium carbonate. The resulting product is then purified through column chromatography to obtain pure N-ethyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine.